6-Chloro-3-cyclopropoxypicolinonitrile

• Molecular Formula: C9H7ClN2O
• Molecular Weight: 194.62 g/mol
• IUPAC Name: 6-chloro-3-cyclopropyloxypyridine-2-carbonitrile
• InChI: InChI=1S/C9H7ClN2O/c10-9-4-3-8(7(5-11)12-9)13-6-1-2-6/h3-4,6H,1-2H2
• InChI Key: PKSWGMYYPFVIKV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)Cl)C#N

Description

6-Chloro-3-cyclopropoxypicolinonitrile is a heterocyclic organic compound featuring a picolinonitrile backbone substituted with a chlorine atom at the 6-position and a cyclopropoxy group at the 3-position.

Preparation Methods

The synthesis of 6-Chloro-3-cyclopropoxypicolinonitrile typically involves the reaction of 6-chloropicolinonitrile with cyclopropanol under specific conditions. The reaction is usually catalyzed by a base such as potassium carbonate (K2CO3) and conducted in a solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

6-Chloro-3-cyclopropoxypicolinonitrile undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by nucleophiles such as amines or thiols under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where it reacts with boronic acids in the presence of a palladium catalyst.

Common reagents used in these reactions include bases like potassium carbonate, oxidizing agents like hydrogen peroxide, and catalysts like palladium. The major products formed depend on the specific reaction and conditions employed.

Scientific Research Applications

6-Chloro-3-cyclopropoxypicolinonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 6-Chloro-3-cyclopropoxypicolinonitrile involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes . The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

6-Chloro-4-hydroxypyrimidine (CAS 4765-77-9)

Structural Differences :

• Backbone: Pyrimidine ring (6-membered, two nitrogen atoms) vs. picolinonitrile (pyridine ring with a nitrile group).
• Substituents : Chlorine at position 6 and hydroxyl (-OH) at position 4 vs. chlorine at 6 and cyclopropoxy at 3.

Reactivity :

• Hydroxyl groups increase polarity and solubility in polar solvents compared to the cyclopropoxy group, which may reduce solubility but improve membrane permeability.

6-Amino-5-nitropicolinonitrile

Structural Differences :

• Substituents: Amino (-NH₂) at position 6 and nitro (-NO₂) at position 5 vs. chlorine at 6 and cyclopropoxy at 3.

6-Chloro-3-methylpicolinonitrile (CAS 1201924-31-3)

Structural Differences :

• Substituents : Methyl (-CH₃) at position 3 vs. cyclopropoxy.

Reactivity :

• Methyl substituents offer metabolic stability but may reduce binding affinity compared to cyclopropoxy’s unique electronic profile.

Comparative Data Table

Compound Name	CAS Number	Backbone	Substituents (Positions)	Key Applications	Reactivity Insights
6-Chloro-3-cyclopropoxypicolinonitrile	N/A	Picolinonitrile	Cl (6), cyclopropoxy (3)	Pharmaceutical intermediates	High steric demand, moderate solubility
6-Chloro-4-hydroxypyrimidine	4765-77-9	Pyrimidine	Cl (6), OH (4)	Antimetabolite synthesis	High polarity, hydrogen bonding
6-Amino-5-nitropicolinonitrile	N/A	Picolinonitrile	NH₂ (6), NO₂ (5)	Energetic materials, dyes	Explosive potential
6-Chloro-3-methylpicolinonitrile	1201924-31-3	Picolinonitrile	Cl (6), CH₃ (3)	Cross-coupling reactions	Metabolic stability

Research Findings and Trends

• Electronic Effects : Chlorine at position 6 consistently enhances electrophilicity across analogues, facilitating nucleophilic aromatic substitution.
• Steric and Solubility Trade-offs: Cyclopropoxy groups introduce steric hindrance but may improve lipophilicity for blood-brain barrier penetration, whereas hydroxyl or amino groups favor aqueous solubility.
• Safety Profiles: Nitro-substituted derivatives (e.g., 6-Amino-5-nitropicolinonitrile) demand rigorous handling protocols compared to chloro- or methyl-substituted variants.